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Compound of Interest

Compound Name: Trimethylsulfonium iodide

Cat. No.: B124971

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trimethylsulfonium iodide ([(CHs)3S]*1~), a quaternary sulfonium salt, is a versatile and
valuable reagent in modern organic synthesis. Its utility in various chemical transformations,
including as a precursor to sulfur ylides for the synthesis of epoxides, cyclopropanes, and
aziridines, necessitates a thorough understanding of its physical properties. This technical
guide provides a comprehensive overview of the melting point and solubility of
trimethylsulfonium iodide, complete with detailed experimental protocols and a visualization
of a key synthetic application.

It is crucial to distinguish trimethylsulfonium iodide (CAS No. 2181-42-2) from the related but
distinct compound, trimethylsulfoxonium iodide ([(CHs)3SO]*I-, CAS No. 1774-47-6), as their
physical properties differ significantly. This guide will focus on trimethylsulfonium iodide.

Data Presentation: Physical Properties

The following tables summarize the key physical properties of trimethylsulfonium iodide.

Table 1: Melting Point of Trimethylsulfonium lodide
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Property Value

Source

Melting Point 215-220 °C

Sigma-Aldrich[1]

Note: The melting point is often reported as a range, which can indicate the presence of

impurities. A sharp melting point range is indicative of a pure compound.

Table 2: Solubility of Trimethylsulfonium lodide

Solvent Solubility Temperature (°C) Source

Water 400 g/L 20 ChemicalBook[2]
ChemicalBook[3],

Water Soluble Not Specified Infinium
Pharmachem[4]

Alcohol Soluble Not Specified ChemicalBook[3]

Tetrahydrofuran (THF)  Soluble Not Specified ChemicalBook][3]

Dimethyl sulfoxide N )

Soluble Not Specified ChemicalBook][3]
(DMSO)
Non-polar solvents Very low Not Specified Solubility of Things[5]

Experimental Protocols

The following sections detail the methodologies for determining the melting point and solubility

of trimethylsulfonium iodide.

Protocol 1: Determination of Melting Point via Capillary

Method

This protocol outlines the standard procedure for measuring the melting point range of a solid

organic compound like trimethylsulfonium iodide using a melting point apparatus.[6][7][8]

Materials:
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Trimethylsulfonium iodide sample

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula
Procedure:
e Sample Preparation:

o Place a small amount of dry trimethylsulfonium iodide into a mortar and gently grind it
into a fine powder with a pestle.

o Press the open end of a capillary tube into the powdered sample, forcing a small amount
of the solid into the tube.

o Invert the capillary tube and tap the sealed end gently on a hard surface to pack the solid
down. Repeat until the packed solid is approximately 2-3 mm high.

e Apparatus Setup:
o Insert the capillary tube into the sample holder of the melting point apparatus.

o Ensure the thermometer or temperature probe is correctly positioned to accurately
measure the temperature of the heating block.

o Approximate Melting Point Determination (Optional but Recommended):

o Rapidly heat the sample at a rate of 10-20 °C per minute to quickly determine an
approximate melting point range.

o Allow the apparatus to cool sufficiently before proceeding to the accurate determination.

o Accurate Melting Point Determination:
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o Set the starting temperature of the melting point apparatus to about 20 °C below the
approximate melting point.

o Set the heating rate to a slow and steady 1-2 °C per minute.
o Carefully observe the sample through the magnifying lens.

o Record the temperature at which the first drop of liquid appears (the beginning of the
melting range).

o Continue heating and record the temperature at which the last solid crystal melts (the end
of the melting range).

o Data Analysis:
o The recorded temperature range is the melting point of the sample.

o For high accuracy, repeat the measurement with two more samples and calculate the
average melting point range.

Protocol 2: Determination of Aqueous Solubility

This protocol provides a method to quantify the solubility of trimethylsulfonium iodide in
water at a specific temperature.[9][10][11]

Materials:

Trimethylsulfonium iodide

Distilled or deionized water

A jacketed glass vessel or a temperature-controlled water bath

Magnetic stirrer and stir bar

Analytical balance

Volumetric flasks
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o Pipettes
« Filtration apparatus (e.g., syringe filter with a 0.45 pum membrane)

o A method for quantifying the dissolved solute (e.g., UV-Vis spectrophotometry, gravimetric
analysis, or chromatography)

Procedure:

o Equilibrium Saturation Method:

[e]

Set the temperature of the jacketed vessel or water bath to the desired temperature (e.g.,
20 °C).

[e]

Add a known volume of water (e.g., 50 mL) to the vessel.

o

Add an excess amount of trimethylsulfonium iodide to the water with continuous stirring.
The presence of undissolved solid is necessary to ensure saturation.

o

Allow the mixture to stir for a sufficient time (e.g., 24 hours) to reach equilibrium.
o Sample Collection and Preparation:
o Once equilibrium is reached, stop the stirring and allow the undissolved solid to settle.

o Carefully withdraw a known volume of the supernatant (the clear liquid above the solid)
using a pipette, ensuring no solid particles are drawn.

o Immediately filter the collected supernatant through a syringe filter to remove any
remaining microscopic solid particles.

o Quantification of Solute:

o Gravimetric Analysis: Accurately weigh an empty, dry evaporating dish. Transfer a known
volume of the filtered saturated solution to the dish. Carefully evaporate the water under
controlled heating (e.g., in an oven at a temperature below the decomposition point of the
salt). Once all the water has evaporated, cool the dish in a desiccator and weigh it again.
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The difference in mass corresponds to the amount of dissolved trimethylsulfonium
iodide.

o Spectrophotometric/Chromatographic Analysis: If a suitable analytical method is available,
dilute the filtered saturated solution to a known concentration within the linear range of the

instrument and measure the concentration.
» Calculation of Solubility:

o Calculate the mass of trimethylsulfonium iodide dissolved in the known volume of water.

o Express the solubility in the desired units, such as grams per liter (g/L) or moles per liter
(mol/L).

Mandatory Visualization: The Corey-Chaykovsky
Reaction Workflow

The Corey-Chaykovsky reaction is a cornerstone of organic synthesis, providing a powerful
method for the formation of epoxides, aziridines, and cyclopropanes. Trimethylsulfonium
iodide is a key reagent in this reaction, serving as the precursor to the reactive sulfur ylide. The
following diagram illustrates the general workflow and mechanism of this important
transformation.[6][12][13][14]
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Caption: Workflow of the Corey-Chaykovsky reaction.

Conclusion

This technical guide has provided a detailed overview of the essential physical properties of
trimethylsulfonium iodide, including its melting point and solubility in various solvents. The
experimental protocols offered herein serve as a practical resource for researchers in
accurately determining these properties. Furthermore, the visualization of the Corey-
Chaykovsky reaction highlights a critical application of trimethylsulfonium iodide in synthetic
organic chemistry, underscoring the importance of a comprehensive understanding of this
reagent for professionals in drug development and scientific research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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